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Compound of Interest

Compound Name: 2,5-Dichloro-4-nitroaniline

Cat. No.: B1582098 Get Quote

This guide provides an in-depth technical overview for researchers, scientists, and drug

development professionals on the sourcing, evaluation, and handling of 2,5-Dichloro-4-
nitroaniline (CAS No. 6627-34-5). As a critical intermediate in the synthesis of various

compounds, including dyes, pigments, and potential pharmaceutical agents, the quality and

purity of this reagent are paramount to achieving reliable and reproducible experimental

outcomes.[1][2] This document offers a comprehensive analysis of commercial suppliers,

quality control methodologies, and best practices for safe laboratory handling and procurement.

Introduction to 2,5-Dichloro-4-nitroaniline: A
Versatile Synthetic Building Block
2,5-Dichloro-4-nitroaniline is an aromatic compound characterized by a nitro group and two

chlorine substituents on the aniline ring.[1] This substitution pattern imparts specific reactivity,

making it a valuable precursor in various organic synthesis applications.[2] Its primary utility lies

in the production of azo dyes and pigments, where it contributes to the final product's stability

and color intensity.[1] In the realm of pharmaceutical and agrochemical research, it serves as a

key starting material for the synthesis of more complex molecules with potential biological

activity.[1][2]

The molecular structure of 2,5-Dichloro-4-nitroaniline is presented below:

Caption: Molecular Structure of 2,5-Dichloro-4-nitroaniline
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Commercial Suppliers for Research Applications
A variety of chemical suppliers offer 2,5-Dichloro-4-nitroaniline for research and development

purposes. The selection of a supplier should be based on factors such as purity, available

grades, documentation (Certificate of Analysis, SDS), and packaging sizes. Below is a

comparative table of prominent suppliers.
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Supplier
Product
Name/Number
(Example)

Purity
Specification

Available
Quantities

Notes

TCI America

2,5-Dichloro-4-

nitroaniline

(D2722)

>98.0% (GC) 5g, 25g

Explicitly for

laboratory and

manufacturing

use.

Santa Cruz

Biotechnology

2,5-Dichloro-4-

nitroaniline (CAS

6627-34-5)

Not specified,

refer to CoA
Varies

For research use

only.[3][4]

Fisher Scientific

(distributor for

TCI America)

2,5-Dichloro-4-

nitroaniline

98.0+%

≥98.0% 5g, 25g

Distributes TCI

America

products.[5]

Sigma-Aldrich

(Merck)

2,5-Dichloro-4-

nitroaniline

(Product Number

varies)

97% Varies

Provides detailed

safety and

property

information.[3]

Sarna Chemicals

2,5-Dichloro-4-

nitroaniline (2,5-

DCPNA)

98.0% Min

(HPLC)
Bulk quantities

Manufacturer,

may be more

suitable for larger

scale-up needs.

[1]

Chemsavers,

Inc.

2,5-Dichloro-4-

nitroaniline,

Technical Grade

Technical Grade 5g, 10g, 25g

"Technical

Grade" implies it

may be less pure

than analytical

grades.[6]

Ivy Fine

Chemicals

2,5-Dichloro-4-

Nitroaniline

(HD03-330)

Not specified 10g, 25g, Bulk

Provides pricing

for standard

quantities online.

[7]
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Quality Specifications and Analytical Control
For research applications, particularly in drug development, the purity and impurity profile of

starting materials are of utmost importance. Researchers should always request a lot-specific

Certificate of Analysis (CoA) from the supplier.

Key Quality Parameters to Evaluate:

Purity: Typically determined by Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC). A purity of ≥98% is common for research-grade material.[5]

Identity: Confirmed by techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, or Mass Spectrometry (MS).

Melting Point: A sharp melting point range is indicative of high purity. The literature value is

typically around 154-158 °C.[3]

Appearance: Should be a yellow to orange crystalline powder.

Residual Solvents: The CoA may list any residual solvents from the manufacturing process.

Inorganic Impurities: May include residual acids or bases from synthesis.

Protocol: In-house Purity Verification by HPLC
It is good laboratory practice to verify the purity of critical reagents upon receipt. A generic

reverse-phase HPLC method can be employed for this purpose.

Objective: To confirm the purity of commercially supplied 2,5-Dichloro-4-nitroaniline.

Materials:

2,5-Dichloro-4-nitroaniline sample

HPLC-grade acetonitrile (MeCN)

HPLC-grade water

Phosphoric acid or Formic acid (for MS compatibility)
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C18 reverse-phase HPLC column

HPLC system with UV detector

Procedure:

Standard Preparation: Accurately weigh approximately 10 mg of the 2,5-Dichloro-4-
nitroaniline standard and dissolve it in a 1:1 mixture of acetonitrile and water to a final

concentration of 0.1 mg/mL.

Sample Preparation: Prepare the received sample in the same manner as the standard.

HPLC Conditions:

Column: C18, 4.6 x 150 mm, 5 µm (or similar)

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v)

with 0.1% phosphoric acid or formic acid.[8]

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection: UV at a wavelength of approximately 254 nm or a diode array detector to obtain

the full spectrum.

Analysis: Inject the standard and sample solutions. The purity of the sample can be

calculated based on the area percent of the main peak.

Caption: Workflow for HPLC Purity Verification

Safety, Handling, and Storage
2,5-Dichloro-4-nitroaniline is a hazardous substance and requires careful handling.[6]

Hazard Summary:

Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[6]
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Organ Damage: May cause damage to organs through prolonged or repeated exposure.[6]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[6]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or goggles.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

handling large quantities or if dust is generated, a respirator may be necessary.

Lab Coat: A lab coat should be worn to protect clothing and skin.

Handling Procedures:

Always consult the Safety Data Sheet (SDS) before use.[1]

Handle the compound in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

Avoid generating dust.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Procurement Process for Research Chemicals
The acquisition of hazardous chemicals for a research laboratory is a regulated process that

requires careful planning and documentation.[7][9]
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Caption: General Workflow for Chemical Procurement

Step-by-Step Procurement Guide:
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Needs Assessment: Determine the required quantity and purity of 2,5-Dichloro-4-
nitroaniline for your planned experiments. Over-purchasing should be avoided to minimize

waste and storage hazards.[9]

Hazard Evaluation: Review the SDS to understand the risks associated with the chemical.

Consider if less hazardous alternatives are available.[9]

Supplier Vetting: Select a reputable supplier based on the criteria outlined in Section 2.

Request a quotation and a recent CoA if available.

Internal Approval: Follow your institution's procurement procedures, which may involve

approval from an Environmental Health and Safety (EHS) officer.[10]

Purchase Order: Generate a purchase order with the correct chemical name, CAS number,

quantity, and supplier information.

Receiving: Upon delivery, inspect the packaging for any damage. Ensure the received

material matches the purchase order and that an SDS is included.[9]

Inventory Management: Update your laboratory's chemical inventory. File the SDS in an

accessible location for all lab personnel.[9]

Storage: Store the chemical according to the guidelines in Section 4.

By following this comprehensive guide, researchers can confidently source high-quality 2,5-
Dichloro-4-nitroaniline, ensuring the integrity of their research while maintaining a safe

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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